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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Acid Yellow 79, also known as Acid Milling Yellow 4GL, is a double azo class synthetic dye.[1] It
presents as a dull yellowish-orange or yellow powder.[1][2] It is primarily utilized for its coloring
properties in various industries.

Structural and Molecular Data
Property Value Source
CAS Number 12220-70-1 [11[3]14]1[5]
Molecular Formula C47H4A0N10Na201254 [1][3]I5]
Molecular Weight 1111.12 g/mol [11[3]
Chemical Class Double Azo [1]13]

Physical and Chemical Properties
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Property Value Source

Physical State Dull Yellowish Orange Powder [1]

Soluble in water.[2][6]
- Solubility is enhanced by
Solubility ) [2][6]
increased temperature and

acidic conditions.[6]

Odor Odorless [1]

Eastness Properties

Property Value Source
Light Fastness 5-6 [2]
Washing Fastness 3-4 [2]

Experimental Protocols & Methodologies
General Synthesis Method

The manufacturing process for Acid Yellow 79 involves a multi-step chemical synthesis.[3][5]

¢ Reaction: 1,1-dimethyl-4,4'-dihydroxydiphenyl methane is reacted with 2 moles of 4-
Aminophenol.[3]

o Diazotization: The resulting product from the first step undergoes diazotization.[3]

e Coupling: The diazo product is then coupled with 2 moles of 1-(3-Sulfophenyl)-3-methyl-5-
pyrazolone to form the final Acid Yellow 79 dye.[3]

A slightly different synthesis route has also been described using o-aminobenzenesulfonyl
chloride, 1-(3-sulfophenyl)-3-methyl-5-aminopyrazole, and bisphenol A as raw materials.[5] In
this method, o-aminobenzenesulfonyl chloride is first diazotized and then coupled with 1-(3-
sulfophenyl)-3-methyl-5-aminopyrazole.[5] This intermediate is then condensed with bisphenol
A to yield the final product, which is subsequently salted out, filtered, dried, and crushed.[5]
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Application in Textile Dyeing

Acid Yellow 79 is primarily used for dyeing wool, polyamide fibers, and their blended fabrics.[3]
[7] It can also be used for coloring leather.[3][7] It is considered to have medium levelness and
good discharge properties.[3][8]

Safety and Handling
Hazard Identification and Personal Protection

While not classified as a hazardous material for transport, standard chemical handling
precautions are necessary.[1] It may cause sensitization by inhalation and skin contact.[1]

e Handling: Handle in a well-ventilated area.[9] Avoid the formation of dust and aerosols.[9]
Wear suitable protective clothing, chemical-impermeable gloves, and eye/face protection.[1]

[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep
away from foodstuff containers and incompatible materials.[9]

First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[9]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing.[10]

Toxicological Information

Based on industry experience and published studies, Acid Yellow 79 is generally considered to
be practically non-toxic.[1]

e Acute Oral Toxicity (Rat LD50): > 5000 mg/kg[1]

 Skin Irritation (Rabbit): Non-irritant[1]
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¢ Eye Irritation (Rabbit): Non-irritant[1]

Logical Relationships and Workflows
Synthesis Workflow
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Simplified Synthesis Workflow for Acid Yellow 79

1,1-dimethyl-4,4'-
dihydroxydiphenyl methane
+ 2Xx 4-Aminophenol

eaction

Reaction Product

Diazotization

1-(3-Sulfophenyl)-3-methyl-

Diazo Product 5-pyrazolone (2x)

Acid Yellow 79
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General Application Workflow in Dyeing

Preparation of Dye Bath Introduction of Substrate
(Acid Yellow 79 dissolved in water) (e.g., Wool, Polyamide)

Dyeing Process
(Acidic conditions, elevated temperature)

Rinsing and Washing

Drying

Dyed Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Acid Yellow 79 (CAS No. 12220-70-
1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175317#acid-yellow-79-cas-number-12220-70-1-
technical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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